4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)(methyl)amino]phenol

• IUPAC Name: 4-[[4-(2-amino-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]-methylamino]phenol
• InChI: InChI=1S/C14H14N4OS2/c1-8-12(21-13(15)16-8)11-7-20-14(17-11)18(2)9-3-5-10(19)6-4-9/h3-7,19H,1-2H3,(H2,15,16)
• InChI Key: NKKLOKNOTRLEMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CSC(=N2)N(C)C3=CC=C(C=C3)O
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)(methyl)amino]phenol is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine and biotechnology. This compound is often referred to as AMBMP or Ambazone and has been the subject of numerous studies investigating its synthesis, mechanism of action, and potential physiological effects.

Mechanism of Action

The mechanism of action of AMBMP is not fully understood, but it is believed to involve the inhibition of bacterial cell wall synthesis and disruption of membrane integrity. It has also been suggested that the compound may interfere with DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that AMBMP has a range of biochemical and physiological effects, including the inhibition of bacterial growth and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of AMBMP is its broad-spectrum activity against a range of bacterial strains, making it a potentially useful tool for researchers investigating bacterial infections. However, its mechanism of action is not fully understood, which may limit its use in certain types of experiments. Additionally, the compound's potential toxicity and side effects will need to be carefully evaluated in future studies.

Future Directions

There are several areas of future research that could be explored with regards to AMBMP. One potential direction is the investigation of its potential as an antifungal and antiviral agent. Additionally, further studies are needed to fully understand the compound's mechanism of action and to evaluate its potential as a therapeutic agent for a range of diseases. Finally, research into the compound's potential toxicity and side effects will be important for determining its safety for use in humans.

Synthesis Methods

AMBMP can be synthesized through a multi-step process that involves the reaction of 2-mercapto-4,5-dimethylthiazole with para-nitroaniline, followed by reduction and acetylation. This process results in the formation of AMBMP, which can then be purified and used for further research.

Scientific Research Applications

AMBMP has been the subject of numerous scientific studies investigating its potential applications in medicine and biotechnology. One area of research has focused on the compound's potential as an antibacterial agent, with studies showing that it has activity against a range of bacterial strains. Other studies have investigated its potential use as an antifungal and antiviral agent.